4-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)carbamoyl)-1H-imidazole-5-carboxylic acid

• IUPAC Name: 4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]carbamoyl]-1H-imidazole-5-carboxylic acid
• InChI: InChI=1S/C14H20N4O5/c1-14(2,3)23-13(22)18-5-4-8(6-18)17-11(19)9-10(12(20)21)16-7-15-9/h7-8H,4-6H2,1-3H3,(H,15,16)(H,17,19)(H,20,21)
• InChI Key: MEGCTGVEUZXAJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NC(=O)C2=C(NC=N2)C(=O)O
• Molecular Formula: C14H20N4O5
• Molecular Weight: 324.33 g/mol
• CAS No.: 1417793-25-9

Description

This compound is a heterocyclic organic molecule featuring a pyrrolidine ring protected by a tert-butoxycarbonyl (Boc) group, linked via a carbamoyl bridge to a 1H-imidazole-5-carboxylic acid moiety. Its molecular formula is C15H22N4O5, with a molecular weight of approximately 338.36 g/mol . The Boc group enhances stability during synthetic processes, while the imidazole-carboxylic acid component provides hydrogen-bonding capacity, making it valuable as a medical intermediate in drug discovery . Its structural complexity allows for targeted interactions in biological systems, particularly in protease inhibition or receptor modulation.

Biological Activity

4-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)carbamoyl)-1H-imidazole-5-carboxylic acid is a synthetic compound that has garnered attention for its potential biological activities. This article reviews its synthesis, biological mechanisms, and research findings regarding its pharmacological properties.

The synthesis of 4-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)carbamoyl)-1H-imidazole-5-carboxylic acid typically involves several steps:

• Protection of the Pyrrolidine Nitrogen : The nitrogen atom in the pyrrolidine ring is protected using a tert-butoxycarbonyl (Boc) group.
• Formation of the Imidazole Ring : The imidazole moiety is introduced through a series of reactions that include carbamoylation.
• Carboxylation : The final step involves the introduction of a carboxylic acid group at the 5-position of the imidazole ring.

This compound can be characterized by various analytical techniques, including NMR and mass spectrometry, which confirm its structural integrity and purity.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within cells. The imidazole ring is known to participate in hydrogen bonding and coordination with metal ions, potentially influencing enzymatic activity and cellular signaling pathways.

Pharmacological Effects

Research indicates that 4-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)carbamoyl)-1H-imidazole-5-carboxylic acid exhibits several pharmacological effects:

• Anticancer Activity : Preliminary studies suggest that this compound may inhibit cell proliferation in various cancer cell lines by inducing apoptosis. For instance, in vitro assays have shown significant cytotoxicity against human colon cancer cells, with an IC50 value in the micromolar range.
• Enzyme Inhibition : The compound has been evaluated for its potential as an inhibitor of specific enzymes involved in cancer metabolism. Inhibition assays demonstrate that it may effectively target certain kinases, which are crucial for tumor growth and survival.

Case Studies

• In Vitro Studies : A study conducted on DLD1 human colon cancer cells showed that treatment with this compound resulted in increased multipolar mitosis, indicating its potential to disrupt normal cell division processes .
• Mechanistic Insights : Detailed mechanistic studies have revealed that the compound interacts directly with mitotic proteins, leading to altered spindle formation and subsequent cell death .

Data Table: Summary of Biological Activities

Biological Activity	Observed Effect	Reference
Anticancer Activity	Induces apoptosis in cancer cells
Enzyme Inhibition	Inhibits specific kinases
Cellular Mechanism	Alters mitotic spindle formation

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs based on heterocyclic cores, substituents, and functional groups. Key differences in physicochemical properties, stability, and applications are highlighted.

Heterocyclic Core Variations

Compound Name	Core Structure	Molecular Formula	Molecular Weight (g/mol)	Key Features
4-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)carbamoyl)-1H-imidazole-5-carboxylic acid	Pyrrolidine	C15H22N4O5	338.36	Boc-protected pyrrolidine; imidazole-carboxylic acid for H-bonding .
4-((1-(tert-Butoxycarbonyl)piperidin-4-yl)carbamoyl)-1H-imidazole-5-carboxylic acid	Piperidine	C15H22N4O5	338.36	Six-membered piperidine ring; increased conformational flexibility .
5-(4-Aminophenylcarbamoyl)-1H-imidazole-4-carboxylic acid	Imidazole	C11H10N4O3	246.23	Aminophenyl substituent; lower molecular weight; potential for aromatic interactions .

Analysis :

• Pyrrolidine vs. Piperidine: The five-membered pyrrolidine ring in the target compound introduces less steric strain compared to six-membered piperidine analogs.
• Aminophenyl Substituent: The compound in lacks a Boc group but includes an electron-rich aminophenyl group, which could enhance solubility in polar solvents (logP ~1.5 estimated) and facilitate π-π stacking in biological targets .

Functional Group Modifications

Compound Name	Functional Groups	Stability Considerations	Applications
4-({4-[(tert-Butoxy)carbonyl]piperazinyl}carbonyl)-1H-imidazole derivatives	Boc-protected piperazine; benzyloxy groups	Acid-labile Boc group; benzyloxy may reduce polarity	Protease inhibitors; peptide mimics
1-{[2'-(1H-Tetrazol-5-yl)biphenyl-4-yl]methyl}-4-(2-hydroxypropan-2-yl)-...	Tetrazole; hydroxypropyl	Tetrazole’s acidity (pKa ~4.5); hygroscopic	Angiotensin II receptor antagonists
tert-Butyl (S)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate	Fluorinated piperidine; Boc protection	Fluorine enhances metabolic stability; Boc deprotection under acid	CNS-targeting prodrugs

Analysis :

• Boc vs. Tetrazole : The Boc group in the target compound offers temporary amine protection, whereas tetrazole-containing analogs () are metabolically stable and acidic, favoring ionic interactions in receptors .
• Fluorine Substituents: Fluorinated analogs () exhibit improved blood-brain barrier penetration and resistance to oxidative metabolism, unlike the non-fluorinated target compound .

Key Findings :

• The target compound’s Boc group necessitates acid-sensitive handling, whereas tetrazole derivatives require anhydrous conditions to prevent hydrolysis .
• Aminophenyl-substituted imidazoles () are synthesized via simpler acylation but lack the Boc group’s protective advantages .

Q & A

Basic Research Questions

Q. What are the key synthetic strategies for introducing the Boc-protected pyrrolidine moiety into the target compound?

• Methodology : The tert-butoxycarbonyl (Boc) group is typically introduced via carbodiimide-mediated coupling reactions. For example, Oxyma (ethyl cyano(hydroxyimino)acetate) in a DCM/DMF solvent system (1:1 ratio) is effective for activating carboxylic acid intermediates, enabling amide bond formation with the pyrrolidine amine . Boc protection is critical to prevent undesired side reactions during subsequent steps, such as nucleophilic attack on reactive intermediates .

Q. How is the purity and structural integrity of this compound validated experimentally?

• Methodology :

• Melting Point Analysis : Compare observed melting points (e.g., 162–166°C for Boc-protected analogs) with literature values to assess purity .
• Chromatography : HPLC with UV detection ensures purity, using benzoic acid or sorbic acid as retention time standards .
• Spectroscopy : $^1$H/$^13$C NMR confirms the presence of key functional groups (e.g., Boc methyl groups at ~1.4 ppm, imidazole protons at ~7–8 ppm). IR spectroscopy validates carbamoyl (C=O stretch at ~1650–1700 cm$^{-1}$) and carboxylic acid (broad O-H stretch at ~2500–3300 cm$^{-1}$) groups .

Q. What solvents and conditions are optimal for recrystallizing this compound?

• Methodology : Acetic acid is a common recrystallization solvent for heterocyclic carboxylic acids, as demonstrated in the synthesis of indole-carboxylic acid derivatives. Cooling the reaction mixture post-reflux typically yields pure crystalline solids .

Advanced Research Questions

Q. How can contradictions between theoretical and experimental spectral data (e.g., NMR chemical shifts) be resolved?

• Methodology :

• 2D NMR Techniques : HSQC and HMBC correlations help assign ambiguous proton-carbon relationships, particularly for overlapping signals in the pyrrolidine or imidazole regions.
• Computational Validation : Density Functional Theory (DFT) calculations predict chemical shifts, which can be cross-referenced with experimental data .
• Isotopic Labeling : $^{15}$N-labeled analogs clarify nitrogen environments in the imidazole ring .

Q. What strategies enable selective deprotection of the Boc group without degrading the imidazole-carboxylic acid moiety?

• Methodology :

• Acidic Conditions : Trifluoroacetic acid (TFA) in dichloromethane (20–50% v/v) selectively removes the Boc group within 1–2 hours at room temperature. The reaction progress is monitored via TLC or LC-MS .
• Alternative Deprotection : Hydrochloric acid (4M in dioxane) is less aggressive and suitable for acid-sensitive intermediates .

Q. How can reaction yields be optimized during carbamoyl linkage formation?

• Methodology :

• Coupling Reagents : Use HATU or EDCI with catalytic DMAP to enhance activation of the carboxylic acid group.
• Solvent Selection : Polar aprotic solvents like DMF improve solubility of intermediates, while maintaining anhydrous conditions prevents Boc hydrolysis .
• Temperature Control : Reactions performed at 0–5°C minimize side reactions like epimerization or imidazole ring opening .

Q. What are common side reactions during synthesis, and how are they mitigated?

• Methodology :

• Boc Hydrolysis : Avoid aqueous workup steps until final deprotection. Anhydrous magnesium sulfate is preferred for drying intermediates .
• Imidazole Tautomerism : Stabilize the desired tautomer using acidic additives (e.g., acetic acid) during coupling steps .
• Byproduct Formation : Purify intermediates via flash chromatography (silica gel, ethyl acetate/hexane gradient) before proceeding to subsequent steps .